4-(((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)benzenesulfonamide

• IUPAC Name: 4-[(3-pyridin-2-yloxy-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl]benzenesulfonamide
• InChI: InChI=1S/C18H21N3O5S2/c19-27(22,23)16-6-8-17(9-7-16)28(24,25)21-13-4-5-14(21)12-15(11-13)26-18-3-1-2-10-20-18/h1-3,6-10,13-15H,4-5,11-12H2,(H2,19,22,23)
• InChI Key: JMNHNESZJVTJIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2S(=O)(=O)C3=CC=C(C=C3)S(=O)(=O)N)OC4=CC=CC=N4
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol

Description

4-(((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21N3O5S2 and its molecular weight is 423.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study detailed the synthesis of N-pyridin-3-yl-benzenesulfonamide derivatives, emphasizing the antimicrobial properties of these compounds. The synthesis involved a one-pot reaction yielding the sulfonamide with high efficiency. Spectral data confirmed the structure of the synthesized compound, which showed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria (Ijuomah, Ike, & Obi, 2022).

Photophysicochemical Properties

• Research on Zinc(II) Phthalocyanine derivatives substituted with benzenesulfonamide units highlighted their promising photocatalytic applications due to their favorable photophysical and photochemical properties. These compounds were synthesized and characterized, with their potential utility in photocatalytic processes being underscored (Öncül, Öztürk, & Pişkin, 2021).

Anticancer Activity

• A study focused on the synthesis and evaluation of N-(Guanidinyl)benzenesulfonamides bearing various biologically active moieties for their anticancer activity against a human tumor breast cell line. These compounds demonstrated promising activity, with specific derivatives showing comparable activity to the reference drug Doxorubicin (Ghorab, El-Gazzar, & Alsaid, 2014).

Antimicrobial and Antioxidant Activity

• The synthesis and evaluation of pyrazole-based sulfonamide derivatives were reported, with these compounds being tested for their in vitro antimicrobial activities against various bacterial and fungal strains. The study also assessed their antioxidant activities, finding that several synthesized compounds exhibited significant antimicrobial and antioxidant effects (Badgujar, More, & Meshram, 2018).